4'-(Dimethylamino)-[1,1'-biphenyl]-3-carboxylic acid

• IUPAC Name: 3-[4-(dimethylamino)phenyl]benzoic acid
• InChI: InChI=1S/C15H15NO2/c1-16(2)14-8-6-11(7-9-14)12-4-3-5-13(10-12)15(17)18/h3-10H,1-2H3,(H,17,18)
• InChI Key: PEOSDVIAQUMSQX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=CC(=CC=C2)C(=O)O
• Molecular Formula: C15H15NO2
• DSSTOX Substance ID: DTXSID80571369
• Molecular Weight: 241.28 g/mol
• CAS No.: 893737-65-0

Description

4'-(Dimethylamino)-[1,1'-biphenyl]-3-carboxylic acid is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Probing and pH Sensitivity

• Application : 4-Dimethylamino-4′-cyano-substituted biphenyls, structurally similar to the compound , are employed as highly sensitive and powerful fluorescent probes, particularly for monitoring pH and solvent proticity. These probes, due to their donor-acceptor (D-A) characteristics, are suitable for pH-sensitive fluorosensing in a broad range, and for probing solvent proticity through hydrogen bond formation. The compounds demonstrate valuable features such as distinct absorption and emission bands and signal changes spanning over a significant range (Maus & Rurack, 2000).

Synthesis of Imidazole-4-Carboxylic Acids

• Application : The compound plays a role in the synthesis of imidazole-4-carboxylic acids. A novel method utilizes 3- N, N -(dimethylamino)isocyanoacrylate-Wang-resin for this synthesis, emphasizing its utility in organic synthesis and chemical transformations (Henkel, 2004).

Catalysis in Organic Reactions

• Application : 4-(Dimethylamino)pyridine, a compound structurally related to 4'-(Dimethylamino)-[1,1'-biphenyl]-3-carboxylic acid, functions as an effective catalyst in iodolactonisation reactions of γ,δ-unsaturated carboxylic acids. This showcases its role in enhancing reaction efficiency and enabling specific organic transformations under neutral conditions at room temperature (Meng, Liu, Liu, & Wang, 2015).

Photocleavage and Photolabile Precursors

• Application : Research on 1-acyl-7-nitroindolines, which includes derivatives of dimethylamino-substituted compounds, reveals their use as photolabile precursors for carboxylic acids. These compounds are instrumental in studying the effects of electron-donating substituents on photolysis efficiency, crucial for understanding photolabile mechanisms in chemical processes (Papageorgiou & Corrie, 2000).

Inhibitors in Biochemical Studies

• Application : Novel biphenyl ester derivatives, including those structurally related to this compound, have been synthesized and demonstrated significant anti-tyrosinase activities. These compounds, through biochemical analysis and molecular docking studies, offer insights into their role as enzyme inhibitors and their potential pharmaceutical applications (Kwong et al., 2017).

Hydrophobizing Properties in Industry

• Application : Carboxylic acid N-[3-(dimethylamino)propyl]amides, produced from reactions involving similar compounds, demonstrate significant hydrophobizing properties. These properties are particularly promising in the context of cationic surfactants for oil field applications, highlighting its industrial relevance (Vlasova et al., 2017).

Safety and Hazards

According to the safety data sheet for 4-(Dimethylamino)benzoic acid, it is advised to avoid dust formation, breathing vapors, mist or gas, and contact with skin and eyes. In case of skin contact, wash off with soap and plenty of water. In case of eye contact, flush eyes with water as a precaution.

Mechanism of Action

Target of Action

It is known that similar compounds often interact with proteins or enzymes in the body, altering their function .

Mode of Action

It is likely that the compound interacts with its targets through a series of chemical reactions, leading to changes in the function of the target molecules .

Biochemical Pathways

It is common for such compounds to influence multiple pathways, leading to a variety of downstream effects .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Result of Action

The effects would depend on the specific targets and pathways that the compound interacts with .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid. These factors can include temperature, pH, and the presence of other molecules in the environment .

Biochemical Analysis

Biochemical Properties

4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with enzymes involved in oxidative phosphorylation and glycolysis, affecting the overall metabolic flux within cells . The nature of these interactions often involves binding to active sites or allosteric sites on the enzymes, leading to either inhibition or activation of enzymatic activity.

Cellular Effects

The effects of 4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid on cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. It has been shown to affect the expression of genes involved in cell cycle regulation and apoptosis, thereby impacting cell proliferation and survival . Additionally, 4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid can alter cellular metabolism by affecting key metabolic pathways such as the tricarboxylic acid cycle and glycolysis.

Molecular Mechanism

At the molecular level, 4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid exerts its effects through specific binding interactions with biomolecules. It can bind to enzymes, leading to either inhibition or activation of their activity. For example, it has been found to inhibit certain kinases involved in cell signaling pathways, thereby modulating downstream effects on gene expression and cellular function . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that 4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to changes in its biochemical activity . Long-term exposure to this compound in in vitro and in vivo studies has revealed potential impacts on cellular function, including alterations in cell proliferation and metabolism.

Dosage Effects in Animal Models

The effects of 4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid vary with different dosages in animal models. At low doses, this compound has been observed to have minimal toxic effects and can modulate specific biochemical pathways without causing significant adverse effects . At higher doses, it can lead to toxicity and adverse effects, including disruptions in metabolic processes and cellular function. Threshold effects have been identified, indicating the importance of careful dosage control in experimental settings.

Metabolic Pathways

4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid is involved in several metabolic pathways, including those related to amino acid metabolism and energy production. It interacts with enzymes and cofactors involved in these pathways, influencing metabolic flux and metabolite levels . For instance, this compound can affect the activity of enzymes in the tricarboxylic acid cycle, leading to changes in the production of key metabolites such as ATP and NADH.

Transport and Distribution

The transport and distribution of 4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid within cells and tissues are mediated by specific transporters and binding proteins. This compound can be transported across cell membranes via active transport mechanisms and can accumulate in specific cellular compartments . The distribution of 4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid within tissues is influenced by factors such as tissue perfusion and the presence of binding proteins.

Subcellular Localization

The subcellular localization of 4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid is critical for its activity and function. This compound can localize to specific cellular compartments, such as the mitochondria and nucleus, where it can exert its biochemical effects . Targeting signals and post-translational modifications play a role in directing 4’-(Dimethylamino)-[1,1’-biphenyl]-3-carboxylic acid to these compartments, influencing its interactions with biomolecules and its overall activity.